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Compound of Interest

Compound Name: Isopropyl acetate

Cat. No.: B127838

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the vapor pressure and density of
isopropyl acetate, two critical physical properties for its application in research, development,
and manufacturing. This document summarizes key quantitative data, outlines detailed
experimental protocols for the determination of these properties, and illustrates the
fundamental relationships between temperature, vapor pressure, and density.

Quantitative Data on the Physical Properties of
Isopropyl Acetate

The following tables summarize the temperature-dependent vapor pressure and density of
isopropyl acetate.

Vapor Pressure of Isopropyl Acetate

The vapor pressure of isopropyl acetate as a function of temperature can be accurately
described by the Antoine equation:

logio(P) =A- (B / (T + C))

where P is the vapor pressure in bar and T is the temperature in Kelvin. The coefficients for
isopropyl acetate over the temperature range of 234.9 K to 362 K are provided in the table
below.[1]
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Table 1: Antoine Equation Parameters for Isopropyl Acetate

Coefficient Value

A 455172
B 1490.877
C -34.098

Using these parameters, the following table presents the calculated vapor pressure of
isopropyl acetate at various temperatures.

Table 2: Vapor Pressure of Isopropyl Acetate at Various Temperatures

Temperature (°C) Temperature (K) Vapor Pressure Vapor Pressure
(mmHg) (kPa)
0 273.15 16.7 2.23
10 283.15 30.1 4.01
20 293.15 51.5 6.87
25 298.15 65.8 8.77
30 303.15 83.1 11.08
40 313.15 128.8 17.17
50 323.15 193.7 25.82
60 333.15 284.2 37.89
70 343.15 408.1 54.41
80 353.15 574.9 76.65
88.6 361.75 760.0 101.33

Note: The boiling point of isopropyl acetate is 88.6 °C at standard atmospheric pressure.[2]
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Density of Isopropyl Acetate

The density of isopropyl acetate is dependent on temperature, generally decreasing as the
temperature increases. The following table provides experimentally determined density values
at various temperatures.

Table 3: Density of Isopropyl Acetate at Various Temperatures

Temperature (°C) Density (g/mL) Reference
20 0.874 [2][3]
25 0.872 [4]

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
vapor pressure and density of a liquid organic compound such as isopropyl acetate.

Determination of Vapor Pressure by the Static Method

The static method is a direct and accurate technique for measuring the vapor pressure of a
liquid. It involves the measurement of the pressure of the vapor in equilibrium with the liquid in
a closed system at a constant temperature.

Apparatus:

A thermostatically controlled bath with a transparent window.

A sample container (e.g., a glass bulb) connected to a pressure measuring device
(manometer) and a vacuum line.

A high-precision temperature sensor.

A vacuum pump.

Procedure:
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Sample Preparation: A small, degassed sample of high-purity isopropyl acetate is
introduced into the sample container. Degassing is crucial to remove any dissolved gases
that could contribute to the total pressure. This is typically achieved by several freeze-pump-
thaw cycles.

System Evacuation: The entire system, including the sample container and the manometer,
is evacuated to a high vacuum to remove air and other volatile impurities.

Temperature Equilibration: The sample container is immersed in the thermostatic bath set to
the desired temperature. The system is allowed to reach thermal equilibrium, ensuring the
liquid and vapor phases are at the same temperature.

Pressure Measurement: Once equilibrium is established, the pressure of the vapor in the
headspace above the liquid is measured using the manometer. This measured pressure is
the vapor pressure of the isopropyl acetate at that specific temperature.

Data Collection: The procedure is repeated at various temperatures to obtain a set of vapor
pressure data as a function of temperature.

Determination of Density by Pychometry

Pycnometry is a precise method for determining the density of a liquid by measuring its mass

and volume.

Apparatus:

A pycnometer (a glass flask with a precisely known volume).

An analytical balance with high precision.

A temperature-controlled water bath.

The liquid sample (isopropyl acetate).

A reference liquid with a well-known density (e.g., deionized water).

Procedure:
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e Pycnometer Calibration:

o The pycnometer is thoroughly cleaned, dried, and its empty mass (m_pyc) is accurately
measured on the analytical balance.

o The pycnometer is then filled with the reference liquid (deionized water) of a known
temperature, and its mass (m_pyc+water) is measured. The temperature of the water is
recorded.

o The volume of the pycnometer (V_pyc) at that temperature is calculated using the known
density of water (p_water) at that temperature: V_pyc = (m_pyc+water - m_pyc) / p_water

e Sample Measurement:
o The calibrated pycnometer is emptied, cleaned, and dried.

o The pycnometer is then filled with isopropyl acetate, and its mass (m_pyc+sample) is
measured. The temperature of the sample is equilibrated to the desired temperature using
the water bath and recorded.

e Density Calculation:

o The mass of the isopropyl acetate sample (m_sample) is calculated: m_sample =
m_pyc+sample - m_pyc

o The density of the isopropyl acetate (p_sample) at the recorded temperature is then
calculated: p_sample = m_sample / V_pyc

Visualization of Physicochemical Relationships

The following diagram illustrates the conceptual relationship between temperature and the
vapor pressure and density of isopropyl acetate.
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Relationship between Temperature, Vapor Pressure, and Density of Isopropyl Acetate
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Caption: Interrelationship of Temperature with Vapor Pressure and Density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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